Cas no 159970-67-9 (Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate)

Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate structure
159970-67-9 structure
Product Name:Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate
CAS No:159970-67-9
MF:C9H17NO3
MW:187.236182928085
CID:1339487
PubChem ID:14039017
Update Time:2025-04-20

Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate
    • methyl 2-tert-butyloxazolidine-4-carboxylate
    • AGN-PC-0007NA
    • KB-202794
    • FT-0653345
    • A810092
    • DB-319890
    • methyl 2-(tert-butyl)oxazolidine-4-carboxylate
    • 159970-67-9
    • DTXSID60554796
    • SCHEMBL12589608
    • SY264930
    • AKOS015918859
    • MFCD30195977
    • Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate
    • Inchi: 1S/C9H17NO3/c1-9(2,3)8-10-6(5-13-8)7(11)12-4/h6,8,10H,5H2,1-4H3
    • InChI Key: FCOMFAAEZRWCKY-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)OC)NC1C(C)(C)C

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.6Ų
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